Cas no 2648919-64-4 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• CAS No: 2648919-64-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6541823
• PubChem ID: 165763674
• Update Time: 2025-07-19

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• 2648919-64-4
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}propanoic acid
• EN300-1520867

• Inchi： 1S/C24H26N2O5/c1-14(23(28)29)25-22(27)15-10-11-16(12-15)26-24(30)31-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t14-,15?,16?/m1/s1
• InChI Key： SMFAOTBUIPDJED-QQFBHYJXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N[C@@H](C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic Acid (CAS No. 2648919-64-4)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid, identified by its CAS number 2648919-64-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The unique structural features of this molecule, particularly its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, contribute to its potential as a building block in drug discovery and synthetic chemistry.

The< strong>Fmoc protecting group is a crucial element in this compound, as it is widely used in peptide synthesis to protect the amino groups of amino acids during coupling reactions. The incorporation of the Fmoc moiety into the side chain of this molecule suggests that it may be utilized in the synthesis of more complex peptides or proteins, where precise control over amino acid sequences is essential. This application is particularly relevant in the development of biologics and therapeutic peptides, which are increasingly important in modern medicine.

The< strong>fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall stability and solubility of the compound. Fluorene derivatives are known for their excellent photophysical properties, which can be leveraged in various applications, including fluorescent labeling and bioimaging. The presence of this group in< strong>(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid may open up possibilities for its use in advanced biochemical assays and diagnostic tools.

The core structure of this compound features a cyclopentylformamido group, which is a key pharmacophore in many bioactive molecules. This moiety has been shown to interact with biological targets in diverse ways, often leading to inhibitory or modulatory effects on cellular processes. The cyclopentyl ring provides steric hindrance, which can enhance binding affinity to specific receptors or enzymes. Additionally, the formamide linkage introduces a polar region that can facilitate hydrogen bonding interactions, further stabilizing the compound’s binding to biological targets.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong>(2R) configuration at the stereogenic center of this molecule underscores its role as a potential chiral building block. Chiral drugs often exhibit enantioselective binding to biological targets, leading to more pronounced therapeutic effects. The synthesis and characterization of< strong>(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid contribute to the expanding library of chiral compounds available for drug development.

The< strong>cyclopentylformamido group is particularly interesting from a synthetic chemistry perspective. It can be easily modified through various chemical transformations, allowing for the creation of derivatives with tailored biological activities. For instance, replacing the Fmoc group with other protecting groups or introducing additional functional moieties can lead to new compounds with enhanced pharmacological properties. This flexibility makes< strong>(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid a valuable intermediate in the synthesis of novel therapeutic agents.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The fluorenylmethoxycarbonyl group may also play a role in enhancing cell permeability or improving pharmacokinetic profiles when incorporated into larger drug molecules. These findings highlight the compound’s significance as a lead structure for further medicinal chemistry optimization.

The synthesis of< strong>(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid involves multiple steps, including peptide coupling reactions, protection-deprotection strategies, and stereochemical manipulation. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to ensure high yields and purity. The use of chiral auxiliaries or catalysts has been crucial in achieving the desired stereochemical outcome at the stereogenic center.

The structural complexity of this compound necessitates rigorous analytical characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate its molecular structure. These studies have provided valuable insights into its conformational behavior and interactions with potential biological targets.

The pharmaceutical industry continues to invest heavily in research aimed at developing novel therapeutic agents with improved efficacy and safety profiles.< strong>(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid represents an important step forward in this endeavor. Its unique structural features make it a versatile scaffold for drug discovery, offering opportunities for innovation across multiple therapeutic areas.

In conclusion,< strong>(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS No.< strong>2648919-64-4) is a promising compound with significant potential in pharmaceutical research and development.< Its sophisticated structure, featuring protective groups like Fmoc and pharmacophores such as cyclopentylformamido moieties, positions it as a valuable building block for synthesizing novel drugs.< The growing body of research on this compound underscores its importance as a tool for exploring new therapeutic strategies.